Cas no 57519-78-5 (Benzenepropanoic acid, a-cyano-, methyl ester)

• Product Name: Benzenepropanoic acid, a-cyano-, methyl ester
• CAS No: 57519-78-5
• MF: C₁₁H₁₁NO₂
• MW: 189.210542917252
• CID: 345034
• PubChem ID: 562553
• Update Time: 2025-04-19

Benzenepropanoic acid, a-cyano-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzenepropanoic acid, a-cyano-, methyl ester
• Methyl 2-cyano-3-phenylpropanoate #
• LQAFHLCKDSSNNH-UHFFFAOYSA-N
• Benzenepropanoic acid, .alpha.-cyano-, methyl ester
• 57519-78-5
• SCHEMBL10523997
• Methyl 2-cyano-3-phenylpropanoate

• Inchi： 1S/C11H11NO2/c1-14-11(13)10(8-12)7-9-5-3-2-4-6-9/h2-6,10H,7H2,1H3
• InChI Key： LQAFHLCKDSSNNH-UHFFFAOYSA-N
• SMILES： O(C)C(C(C#N)CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 189.078978594g/mol
• Monoisotopic Mass: 189.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 50.1Ų